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Compound of Interest

Compound Name: 3-(Hydroxymethyl)benzoic acid

Cat. No.: B1582216 Get Quote

This guide provides a comprehensive overview of 3-(Hydroxymethyl)benzoic acid, a versatile

organic compound with significant applications in research and industrial synthesis. Designed

for researchers, scientists, and professionals in drug development, this document delves into

the compound's fundamental properties, synthesis, applications, and safety considerations,

grounded in authoritative scientific data.

Core Molecular and Physical Properties
3-(Hydroxymethyl)benzoic acid is an aromatic carboxylic acid distinguished by a

hydroxymethyl group and a carboxyl group attached to a benzene ring. This unique structure

imparts a dual reactivity that makes it a valuable intermediate in a multitude of synthetic

pathways.

Molecular Identity and Structure
The fundamental identity of this compound is defined by its molecular formula and weight,

which are crucial for stoichiometric calculations in synthesis and for analytical characterization.

Molecular Formula: C₈H₈O₃[1][2][3][4][5]

Molecular Weight: 152.15 g/mol [1][2][3][4]

The structural arrangement of its atoms is visualized in the following diagram:

Caption: Molecular structure of 3-(Hydroxymethyl)benzoic acid.
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Physicochemical Data Summary
A compilation of key physicochemical properties is presented below, offering a snapshot of the

compound's behavior and characteristics.

Property Value Source

IUPAC Name 3-(hydroxymethyl)benzoic acid [1][6]

CAS Number 28286-79-5 [1][2][3]

Appearance White to off-white powder [2]

Melting Point 110-117 °C [2]

Purity ≥ 98% (HPLC) [2]

Storage
Store at 0-8 °C in a dry, sealed

container
[2][6]

Synthesis and Methodologies
The synthesis of 3-(Hydroxymethyl)benzoic acid can be approached through various routes.

A common laboratory-scale synthesis involves the esterification of a related benzoic acid

derivative.

Illustrative Synthesis Pathway
A general method for preparing derivatives of hydroxybenzoic acid involves the esterification of

3-hydroxybenzoic acid, followed by subsequent modifications. For instance, 3-hydroxybenzoic

acid can be esterified using methanol and a strong acid catalyst to yield 3-hydroxy methyl

benzoate.[7] This intermediate can then be further functionalized.

3-Hydroxybenzoic Acid 3-Hydroxy Methyl Benzoate

Esterification
(MeOH, H₂SO₄)

Target MoleculeFurther Functionalization
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Caption: Generalized synthesis pathway for hydroxybenzoic acid derivatives.
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Experimental Protocol: Esterification of 3-
Hydroxybenzoic Acid
This protocol outlines a standard procedure for the synthesis of a methyl ester derivative, a

common precursor in more complex syntheses.

Dissolution: Dissolve 3-hydroxybenzoic acid (1 equivalent) in methanol.

Catalysis: Add a catalytic amount of concentrated sulfuric acid to the solution.

Reflux: Heat the reaction mixture to reflux for 8 hours to drive the esterification.[7]

Workup: After cooling, neutralize the excess acid and extract the product with an organic

solvent.

Purification: Purify the resulting 3-hydroxy methyl benzoate via column chromatography.[7]

This self-validating protocol includes a purification step that allows for the isolation of a high-

purity intermediate, which is critical for the success of subsequent reaction steps.

Applications in Research and Development
3-(Hydroxymethyl)benzoic acid serves as a versatile building block in the synthesis of a wide

array of more complex molecules, finding utility in pharmaceuticals, agrochemicals, and

material science.[2]

Pharmaceutical and Agrochemical Intermediate
The compound's bifunctional nature allows it to be a key intermediate in the synthesis of

various active pharmaceutical ingredients (APIs) and agrochemicals.[2] Its structure can be

incorporated into larger molecules to enhance properties such as efficacy and stability.[2] For

example, derivatives of hydroxybenzoic acids have been investigated for their antimicrobial,

anti-inflammatory, and antioxidant properties.[7][8]

Polymer and Specialty Chemical Synthesis
In polymer chemistry, 3-(Hydroxymethyl)benzoic acid is utilized in the production of specialty

polymers, contributing to materials with improved thermal and mechanical properties.[2] It is
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also employed in the development of surfactants and other fine chemicals where its solubility

and reactivity are advantageous.[2]

Other Applications
The compound also finds use in:

Cosmetic Formulations: Incorporated into skincare products for its moisturizing properties.[2]

Analytical Chemistry: Used as a standard reference material in chromatographic techniques.

[2]

Safety and Handling
As with any chemical reagent, proper handling and awareness of potential hazards are

paramount for ensuring laboratory safety.

Hazard Identification and Precautionary Measures
3-(Hydroxymethyl)benzoic acid is classified with the following hazard statements:

H302: Harmful if swallowed.[9]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

The GHS pictogram associated with these hazards is an exclamation mark (GHS07), and the

signal word is "Warning".[6]

Recommended Safety Protocols
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Personal Protective Equipment (PPE) Handling Procedures First Aid Measures

Gloves Goggles Lab Coat Avoid breathing dust Wash hands thoroughly after handling Use in a well-ventilated area IF ON SKIN: Wash with plenty of water IF IN EYES: Rinse cautiously with water for several minutes IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

Click to download full resolution via product page

Caption: Recommended safety protocols for handling 3-(Hydroxymethyl)benzoic acid.

It is imperative to consult the full Safety Data Sheet (SDS) before handling this compound.[9]

[10][11][12] The product is chemically stable under standard ambient conditions.[9]

Conclusion
3-(Hydroxymethyl)benzoic acid is a valuable and versatile chemical intermediate with a well-

defined molecular profile. Its utility in diverse fields, from pharmaceuticals to polymer science,

underscores the importance of understanding its core properties, synthesis, and safe handling.

This guide provides a foundational understanding for researchers and developers to effectively

and safely utilize this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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